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Abstract
Crustacean Cardioactive Peptide (CCAP) is a highly conserved neuropeptide that plays a

pivotal role in the physiological processes of arthropods. This technical guide provides a

comprehensive overview of the evolutionary conservation of CCAP, focusing on its structure,

function, and signaling pathways across various crustacean and insect species. We present a

detailed analysis of its sequence homology, receptor binding affinities, and functional

conservation, supported by quantitative data, in-depth experimental protocols, and visual

diagrams of its signaling mechanisms. This document is intended to serve as a valuable

resource for researchers in the fields of neurobiology, endocrinology, and pharmacology, as

well as for professionals involved in the development of novel pest control agents and other

targeted therapeutics.
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Crustacean Cardioactive Peptide (CCAP) is a cyclic nonapeptide with the primary structure

Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-NH2 (PFCNAFTGC-NH2), featuring a disulfide bridge

between the two cysteine residues.[1] First isolated from the pericardial organs of the shore

crab Carcinus maenas, CCAP was initially recognized for its potent cardioacceleratory effects.

[1] Subsequent research has revealed its multifaceted roles as a neurohormone and

neurotransmitter in a wide range of arthropods, including both crustaceans and insects.

The remarkable evolutionary conservation of CCAP at the sequence, structural, and functional

levels makes it a compelling subject of study. Its involvement in critical physiological processes

such as ecdysis (molting), cardiac regulation, and gut motility underscores its importance for

arthropod survival and development. This high degree of conservation also presents

opportunities for the development of broad-spectrum insecticides that target the CCAP

signaling pathway.

This guide will delve into the core aspects of CCAP's evolutionary conservation, providing

researchers and drug development professionals with a detailed understanding of its molecular

and physiological characteristics.

Structural Conservation of CCAP and its Precursor
The mature CCAP peptide is exceptionally conserved across a vast array of arthropod species.

The nine-amino-acid sequence, PFCNAFTGC-NH2, is identical in most crustaceans and

insects studied to date. This high level of sequence identity points to a strong evolutionary

pressure to maintain its specific structure, which is crucial for its biological activity.

CCAP is synthesized as a larger prepropeptide that undergoes post-translational processing to

yield the mature peptide. The overall organization of the CCAP prepropeptide is also well-

conserved, typically containing a single copy of the CCAP neuropeptide sequence.

Table 1: Amino Acid Sequence Alignment of CCAP Precursors in Selected Arthropods
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Species Class
Precursor Sequence
(Partial)

Carcinus maenas Malacostraca ...LEKRPFCNAFTGCGK...

Homarus americanus Malacostraca ...LEKRPFCNAFTGCGK...

Drosophila melanogaster Insecta ...LKKRPFCNAFTGCGR...

Manduca sexta Insecta ...LKKRPFCNAFTGCGR...

Tribolium castaneum Insecta ...LKKRPFCNAFTGCGR...

Rhodnius prolixus Insecta ...LKKRPFCNAFTGCGR...

Note: The mature CCAP sequence is highlighted in bold. Flanking dibasic cleavage sites (KR

or GR) are indicative of prohormone convertase processing sites.

Functional Conservation of CCAP
The physiological roles of CCAP are remarkably conserved across the arthropod phylum,

highlighting its fundamental importance in their biology.

Cardioacceleration
As its name suggests, CCAP has a pronounced cardioacceleratory effect in both crustaceans

and insects. This function is vital for increasing hemolymph circulation during periods of high

metabolic demand, such as ecdysis or stress.

Table 2: Quantitative Effects of CCAP on Heart Rate in Selected Arthropods
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Species
Common
Name

CCAP
Concentration

Effect on Heart
Rate

Citation

Anopheles

gambiae
Mosquito 10⁻⁵ to 10⁻⁷ M

Up to 28%

increase
[2]

Drosophila

melanogaster
Fruit fly (larva) Not specified

52% increase (in

vitro)
[3]

Drosophila

melanogaster
Fruit fly (pupa) Not specified

25% increase (in

vitro)
[3]

Drosophila

melanogaster
Fruit fly (adult) Not specified

35% increase (in

vitro)
[3]

Callinectes

sapidus
Blue crab Not specified

Strong positive

chronotropic

effect

[4]

Regulation of Ecdysis
CCAP is a key neurohormone in the intricate process of ecdysis, the shedding of the

exoskeleton. Its release is precisely timed to trigger the stereotyped motor patterns that allow

the animal to escape its old cuticle. This essential role has been demonstrated in both

holometabolous (complete metamorphosis) and hemimetabolous (incomplete metamorphosis)

insects, as well as in crustaceans.

Other Conserved Functions
Beyond cardioacceleration and ecdysis, CCAP is involved in a variety of other physiological

processes, including:

Gut motility: CCAP modulates muscle contractions in the digestive tract.

Hormone release: It can influence the release of other hormones.

Osmoregulation: In some species, CCAP plays a role in maintaining water and salt balance.

Conservation of the CCAP Signaling Pathway
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CCAP exerts its effects by binding to specific G protein-coupled receptors (GPCRs) on the

surface of target cells. The CCAP receptor and its downstream signaling pathway are also

highly conserved.

CCAP Receptors
CCAP receptors have been identified and characterized in several insect species. They exhibit

high sequence similarity, and in some cases, multiple receptor isoforms exist within a single

species, suggesting functional diversification.

Table 3: CCAP Receptor Binding Affinities in Selected Insects

Species Receptor Ligand EC₅₀ (nM) Citation

Rhodnius

prolixus
RhoprCCAPR CCAP 12.2 ± 1.1

Schistocerca

gregaria

Schgr-CCAPR-1,

-2, -3
CCAP

(sub)nanomolar

range
[4]

Drosophila

melanogaster
CG6111 Corazonin 1 [5]

Note: The receptor for CCAP in Drosophila melanogaster, CG6111, is also activated by

corazonin.

Downstream Signaling
Upon ligand binding, the CCAP receptor activates intracellular signaling cascades. Evidence

suggests that the CCAP signaling pathway involves the mobilization of two key second

messengers: cyclic AMP (cAMP) and intracellular calcium (Ca²⁺). This dual signaling capacity

allows for a complex and finely tuned cellular response to CCAP.
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Caption: CCAP Signaling Pathway.

Experimental Protocols
This section provides detailed methodologies for key experiments in CCAP research.
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Peptide Extraction and Purification
This protocol describes a general method for extracting and purifying CCAP from arthropod

tissues.

Materials:

Nervous tissue (e.g., pericardial organs, ventral nerve cord)

Extraction buffer (e.g., 90% methanol, 9% acetic acid, 1% water)

Homogenizer

Centrifuge

Solid-phase extraction (SPE) cartridges (e.g., C18)

High-performance liquid chromatography (HPLC) system

Procedure:

Dissect and collect nervous tissue in ice-cold saline.

Homogenize the tissue in extraction buffer.

Centrifuge the homogenate at high speed (e.g., 10,000 x g) for 15 minutes at 4°C.

Collect the supernatant.

Activate an SPE cartridge with methanol, followed by equilibration with water.

Load the supernatant onto the SPE cartridge.

Wash the cartridge with a low concentration of organic solvent (e.g., 5% acetonitrile).

Elute the peptides with a higher concentration of organic solvent (e.g., 60% acetonitrile).

Dry the eluate under vacuum.
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Reconstitute the dried peptide extract in HPLC mobile phase.

Purify the peptide using reverse-phase HPLC with a suitable gradient.

Collect fractions and assay for bioactivity or analyze by mass spectrometry.

Receptor Binding Assay
This protocol outlines a method for characterizing the binding of CCAP to its receptor

expressed in a heterologous system.

Materials:

Cell line expressing the CCAP receptor (e.g., CHO, HEK293)

Radiolabeled CCAP (e.g., ¹²⁵I-CCAP)

Unlabeled CCAP

Binding buffer (e.g., Tris-HCl with BSA and protease inhibitors)

Cell harvesting equipment

Filtration apparatus

Scintillation counter

Procedure:

Culture cells expressing the CCAP receptor to an appropriate density.

Harvest the cells and prepare a membrane fraction by homogenization and centrifugation.

Resuspend the membrane preparation in binding buffer.

Set up binding reactions in microtiter plates containing:

Membrane preparation
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Radiolabeled CCAP (at a fixed concentration)

Increasing concentrations of unlabeled CCAP (for competition binding) or binding buffer

alone (for total binding).

A high concentration of unlabeled CCAP (for non-specific binding).

Incubate the reactions at a specific temperature for a set time to reach equilibrium.

Terminate the binding reaction by rapid filtration through glass fiber filters.

Wash the filters quickly with ice-cold binding buffer to remove unbound ligand.

Measure the radioactivity retained on the filters using a scintillation counter.

Analyze the data to determine binding parameters such as Kd (dissociation constant) and

Bmax (maximum number of binding sites).

In Vitro Heart Rate Assay
This protocol describes a method for measuring the effect of CCAP on the heart rate of an

insect.

Materials:

Insect specimen (e.g., cockroach, locust)

Dissection tools

Physiological saline

CCAP solutions of varying concentrations

Microscope with recording capabilities

Image analysis software

Procedure:
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Anesthetize the insect on ice.

Dissect the insect to expose the dorsal heart.

Create a semi-isolated heart preparation by removing surrounding tissues while maintaining

nerve connections.

Perfuse the preparation with physiological saline and allow the heart rate to stabilize.

Record the baseline heart rate for a set period.

Replace the saline with a solution containing a known concentration of CCAP.

Record the heart rate in the presence of CCAP.

Wash out the CCAP with saline and allow the heart rate to return to baseline.

Repeat with different concentrations of CCAP to generate a dose-response curve.

Analyze the recordings to quantify changes in heart rate.
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Caption: Workflow for In Vitro Heart Rate Assay.
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Conclusion
The evolutionary conservation of crustacean cardioactive peptide is a testament to its

indispensable role in arthropod physiology. Its identical amino acid sequence, conserved

prepropeptide structure, and consistent functions in processes like cardioacceleration and

ecdysis across diverse species underscore its significance as a key neurohormone. The high

degree of conservation in the CCAP receptor and its signaling pathway further solidifies its

importance as a potential target for the development of novel and specific insecticides. The

detailed experimental protocols provided in this guide offer a practical framework for

researchers to further investigate the intricacies of the CCAP system. Future research in this

area will not only enhance our fundamental understanding of arthropod neuroendocrinology but

also pave the way for innovative applications in pest management and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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